Cas no 98947-00-3 (2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid)

2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid is a brominated benzodioxin derivative featuring a carboxylic acid functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the formation of heterocyclic structures and pharmaceutical intermediates. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The acetic acid moiety provides a handle for derivatization, facilitating conjugation or further chemical modifications. Its rigid benzodioxin core contributes to structural stability, making it a valuable scaffold in medicinal chemistry and material science research. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid structure
98947-00-3 structure
Product Name:2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid
CAS No:98947-00-3
MF:C10H9BrO4
MW:273.080062627792
CID:814285
Update Time:2025-06-08

2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-6-aceticacid, 7-bromo-2,3-dihydro-
    • (7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)ACETIC ACID
    • 2-(6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)acetic acid
    • (7-bromo-2,3-dihydro-benzo[1,4]dioxin-6-yl)-acetic acid
    • 3,4-Aethylendioxy-6-brom-phenylessigsaeure
    • HMS1720K02
    • 2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid
    • Inchi： 1S/C10H9BrO4/c11-7-5-9-8(14-1-2-15-9)3-6(7)4-10(12)13/h3,5H,1-2,4H2,(H,12,13)
    • InChI Key： RAWVTZMLRYXFNQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC2=C(C=C1CC(=O)O)OCCO2

Computed Properties

  • Exact Mass: 271.96800
  • Monoisotopic Mass: 271.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Density: 1.685
  • Boiling Point: 404.2°Cat760mmHg
  • Flash Point: 198.3°C
  • PSA: 55.76000
  • LogP: 1.84740

2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B626720-5mg
2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid
 98947-00-3
5mg
 $ 50.00 2022-06-07
TRC
B626720-10mg
2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid
 98947-00-3
10mg
 $ 65.00 2022-06-07
TRC
B626720-50mg
2-(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic Acid
 98947-00-3
50mg
 $ 95.00 2022-06-07
Chemenu
CM531240-1g
2-(7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)aceticacid
 98947-00-3 97%
1g
 $*** 2023-05-29
Enamine
EN300-13513-0.05g
2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
 98947-00-3 99%
0.05g
 $64.0 2023-02-09
Enamine
EN300-13513-0.1g
2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
 98947-00-3 99%
0.1g
 $66.0 2023-02-09
Enamine
EN300-13513-0.25g
2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
 98947-00-3 99%
0.25g
 $92.0 2023-02-09
Enamine
EN300-13513-0.5g
2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
 98947-00-3 99%
0.5g
 $175.0 2023-02-09
Enamine
EN300-13513-1.0g
2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
 98947-00-3 99%
1.0g
 $256.0 2023-02-09
Enamine
EN300-13513-2.5g
2-(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid
 98947-00-3 99%
2.5g
 $503.0 2023-02-09

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